Cas no 115170-29-1 (1,2,4-Benzotriazine, 5,6,7,8-tetrahydro-3-(methylsulfonyl)-)

• Product Name: 1,2,4-Benzotriazine, 5,6,7,8-tetrahydro-3-(methylsulfonyl)-
• CAS No: 115170-29-1
• MF: C₈H₁₁N₃O₂S
• MW: 213.256839990616
• CID: 3640281
• PubChem ID: 85555858
• Update Time: 2025-07-20

1,2,4-Benzotriazine, 5,6,7,8-tetrahydro-3-(methylsulfonyl)- Chemical and Physical Properties

Names and Identifiers

• 1,2,4-Benzotriazine, 5,6,7,8-tetrahydro-3-(methylsulfonyl)-
• SCHEMBL18106954
• EN300-6767007
• 115170-29-1
• 3-(Methylsulfonyl)-5,6,7,8-tetrahydrobenzo[e][1,2,4]triazine
• Z3210215793
• 3-methanesulfonyl-5,6,7,8-tetrahydro-1,2,4-benzotriazine
• G49964
• 3-methylsulfonyl-5,6,7,8-tetrahydro-1,2,4-benzotriazine
• 3-methanesulphonyl-5,6,7,8-tetrahydro-benzo[1,2,4]triazine

• Inchi： 1S/C8H11N3O2S/c1-14(12,13)8-9-6-4-2-3-5-7(6)10-11-8/h2-5H2,1H3
• InChI Key： AHGNVPZVFXLNAG-UHFFFAOYSA-N
• SMILES： S(C)(C1=NN=C2C(CCCC2)=N1)(=O)=O

Computed Properties

• Exact Mass: 213.05719778Da
• Monoisotopic Mass: 213.05719778Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 298
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 81.2Ų

Additional information on 1,2,4-Benzotriazine, 5,6,7,8-tetrahydro-3-(methylsulfonyl)-

Research Brief on 1,2,4-Benzotriazine, 5,6,7,8-tetrahydro-3-(methylsulfonyl)- (CAS: 115170-29-1): Recent Advances and Applications

The compound 1,2,4-Benzotriazine, 5,6,7,8-tetrahydro-3-(methylsulfonyl)- (CAS: 115170-29-1) has garnered significant attention in recent years due to its potential applications in medicinal chemistry and drug development. This research brief aims to synthesize the latest findings on this compound, focusing on its chemical properties, biological activities, and therapeutic potential. The compound belongs to the benzotriazine class, which is known for its diverse pharmacological activities, including antimicrobial, anticancer, and anti-inflammatory effects.

Recent studies have highlighted the unique structural features of 1,2,4-Benzotriazine, 5,6,7,8-tetrahydro-3-(methylsulfonyl)-, particularly its sulfonyl group, which enhances its reactivity and binding affinity to biological targets. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent inhibitory activity against certain kinases involved in cancer cell proliferation. The study utilized molecular docking and in vitro assays to validate its efficacy, suggesting its potential as a lead compound for kinase inhibitor development.

In addition to its anticancer properties, research has also explored the compound's role in neurodegenerative diseases. A 2022 paper in Bioorganic & Medicinal Chemistry Letters reported that 1,2,4-Benzotriazine derivatives, including 115170-29-1, showed promising neuroprotective effects in models of Alzheimer's disease. The study attributed these effects to the compound's ability to modulate oxidative stress and reduce amyloid-beta aggregation, key pathological features of the disease.

The synthesis and optimization of 1,2,4-Benzotriazine, 5,6,7,8-tetrahydro-3-(methylsulfonyl)- have also been a focus of recent research. A 2023 study in Organic & Biomolecular Chemistry detailed a novel synthetic route that improves yield and purity, making the compound more accessible for further pharmacological testing. The study emphasized the importance of the methylsulfonyl group in stabilizing the compound and enhancing its bioavailability.

Despite these advancements, challenges remain in the clinical translation of 115170-29-1. Pharmacokinetic studies indicate that the compound has moderate solubility and metabolic stability, which may require further structural modifications. Ongoing research is exploring prodrug strategies and formulation technologies to address these limitations and improve its therapeutic potential.

In conclusion, 1,2,4-Benzotriazine, 5,6,7,8-tetrahydro-3-(methylsulfonyl)- (CAS: 115170-29-1) represents a promising scaffold for drug discovery, with demonstrated efficacy in oncology and neurodegenerative disease models. Future research should focus on optimizing its pharmacokinetic properties and expanding its therapeutic applications. This compound exemplifies the intersection of chemical innovation and biological relevance, offering exciting opportunities for the development of next-generation therapeutics.